
An In-depth Technical Guide to the Material
Safety of 4-Iodoaniline-¹³C₆

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Iodoaniline-13C6

Cat. No.: B15143796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for 4-Iodoaniline-

¹³C₆, a stable isotope-labeled compound used in research and drug development. Due to the

limited availability of a specific Material Safety Data Sheet (MSDS) for the ¹³C₆ isotopologue,

this document synthesizes information from available data for 4-Iodoaniline-¹³C₆ and its

unlabeled counterpart, 4-Iodoaniline. The toxicological and chemical properties are expected to

be nearly identical.

Section 1: Chemical and Physical Properties
4-Iodoaniline-¹³C₆ is a light brown to brown solid.[1] The introduction of six Carbon-13 atoms

increases its molecular weight compared to the unlabeled compound. Key physical and

chemical properties are summarized below.
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Property 4-Iodoaniline-¹³C₆ 4-Iodoaniline Reference

CAS Number 233600-80-1 540-37-4 [1][2]

Molecular Formula ¹³C₆H₆IN C₆H₆IN [1][3]

Molecular Weight 224.98 g/mol 219.02 g/mol [1][4]

Appearance
Light brown to brown

solid

White to grey or

blackish

powder/crystals

[1][3][4][5]

Melting Point Not available 61-63 °C (lit.) [3][5]

Boiling Point Not available
268.7 ± 23.0 °C

(Predicted)
[3]

Flash Point Not available 116.3 °C [3]

Solubility
Soluble in DMSO (100

mg/mL)

Slightly soluble in

water; Soluble in

chloroform, methanol,

alcohol, and ether.

[1][3]

Vapor Pressure Not available
0.00758 mmHg at

25°C
[3]

pKa Not available 3.81 (at 25℃) [3]

Section 2: Hazard Identification and Safety
Precautions
The primary hazards associated with 4-Iodoaniline are based on data for the unlabeled

compound and should be considered applicable to 4-Iodoaniline-¹³C₆.

GHS Hazard Classification:

Acute Toxicity, Oral: Harmful if swallowed (H302).[4][6]

Skin Corrosion/Irritation: Causes skin irritation (H315).[4][6]
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Serious Eye Damage/Eye Irritation: Causes serious eye irritation (H319).[6]

Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation): May cause

respiratory irritation (H335).[6]

Precautionary Statements:

Prevention: Avoid breathing dust, fume, gas, mist, vapors, or spray.[6][7] Wash skin

thoroughly after handling.[7] Do not eat, drink, or smoke when using this product.[7] Wear

protective gloves, protective clothing, eye protection, and face protection.[7]

Response: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[6][7]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[7]

Disposal: Dispose of contents/container in accordance with local regulations.[7]

Absorption into the body may lead to the formation of methemoglobin, which can cause

cyanosis.[6] The onset of symptoms may be delayed.[6]

Section 3: Experimental Protocols and Handling
Safe Handling Workflow

The following diagram outlines the recommended workflow for safely handling 4-Iodoaniline-

¹³C₆ in a laboratory setting.
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Preparation

Handling

Storage Cleanup and Disposal

Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

Weigh solid in a ventilated enclosure

Proceed to handling

Prepare stock solution in DMSO

Store solid at 4°C, protect from light

After use

Decontaminate work surfaces

After use

Store stock solution at -20°C or -80°C Dispose of waste in designated hazardous waste container

Click to download full resolution via product page

Safe handling workflow for 4-Iodoaniline-¹³C₆.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Use safety glasses with side-shields conforming to appropriate

government standards such as NIOSH (US) or EN 166 (EU).[7]

Skin Protection: Handle with gloves. Wash and dry hands after use.[7]

Body Protection: Wear appropriate protective clothing.[8]

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges.

Storage Conditions:

Solid: Store at 4°C and protect from light.[1] Keep the container tightly closed in a dry and

well-ventilated place.[7] The compound is light-sensitive.[3]

Stock Solutions: Store in a solvent at -80°C for up to 6 months or at -20°C for up to 1 month,

protected from light.[1]

Spill and Accidental Release Measures:

Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust

generation. Use dry clean-up procedures and place the material in a suitable, labeled

container for waste disposal.[8]

Major Spills: Evacuate the area and move upwind. Alert emergency responders to the

location and nature of the hazard.[8]

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6][7]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/4-iodoaniline.pdf
https://www.chemicalbook.com/msds/4-iodoaniline.pdf
https://datasheets.scbt.com/sc-252163.pdf
https://www.medchemexpress.com/4-iodoaniline-13c6.html
https://www.chemicalbook.com/msds/4-iodoaniline.pdf
https://www.chembk.com/en/chem/4-Iodoaniline
https://www.medchemexpress.com/4-iodoaniline-13c6.html
https://datasheets.scbt.com/sc-252163.pdf
https://datasheets.scbt.com/sc-252163.pdf
https://www.sodiumiodide.net/msds/4-%20Iodo%20Aniline%20MSDS.pdf
https://www.chemicalbook.com/msds/4-iodoaniline.pdf
https://www.sodiumiodide.net/msds/4-%20Iodo%20Aniline%20MSDS.pdf
https://www.chemicalbook.com/msds/4-iodoaniline.pdf
https://www.chemicalbook.com/msds/4-iodoaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[6][7]

Section 4: Experimental Protocols
While specific experimental protocols for 4-Iodoaniline-¹³C₆ are proprietary to the user's

research, general methodologies for the unlabeled compound are instructive.

Preparation of 4-Iodoaniline (for reference): A common method involves the reaction of aniline

with iodine in the presence of sodium bicarbonate.[9]

Aniline and sodium bicarbonate are added to water.

Crushed iodine is slowly added with vigorous stirring.

The mixture is stirred for approximately 20 minutes after the addition is complete.

If the solution is yellow, a small amount of sodium bisulfite can be added for decolorization.

The crude product is obtained by filtration and can be purified by recrystallization from

ethanol.[9]

Use in Organic Synthesis: 4-Iodoaniline is a versatile reagent in organic synthesis, particularly

in metal-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Heck couplings.

[10] The iodine atom serves as an excellent leaving group.[10] It is also used in the preparation

of functionalized materials like phenyl functionalized graphene oxide and in palladium-

catalyzed carbonylation reactions to produce polybenzamides.[10] The ¹³C₆-labeled version is

invaluable for tracer studies and quantitative analysis in drug development processes.[1]

Disclaimer:This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet. Researchers should always consult the most current SDS provided by the

manufacturer before handling this chemical and adhere to all institutional and governmental

safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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